Cas no 1803997-36-5 (2-(Difluoromethyl)-6-iodopyridine)
2-(Difluoromethyl)-6-iodopyridine is a fluorinated and iodinated pyridine derivative with significant utility in synthetic organic chemistry. The presence of both difluoromethyl and iodo substituents on the pyridine ring enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. The difluoromethyl group contributes to improved metabolic stability and lipophilicity in pharmaceutical applications, while the iodine atom serves as a handle for further functionalization. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and advanced materials, where precise structural modifications are required. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.
1803997-36-5 structure
Product Name:2-(Difluoromethyl)-6-iodopyridine
CAS No:1803997-36-5
MF:C6H4F2IN
MW:255.003940582275
CID:4812078
Update Time:2025-05-28
2-(Difluoromethyl)-6-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethyl)-6-iodopyridine
-
- Inchi： 1S/C6H4F2IN/c7-6(8)4-2-1-3-5(9)10-4/h1-3,6H
- InChI Key： BHEGJOHMSBIWGU-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- XLogP3: 2.2
- Topological Polar Surface Area: 12.9
2-(Difluoromethyl)-6-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029076898-250mg |
2-(Difluoromethyl)-6-iodopyridine |
1803997-36-5 | 97% | 250mg |
$484.80 | 2022-04-02 | |
| Alichem | A029076898-500mg |
2-(Difluoromethyl)-6-iodopyridine |
1803997-36-5 | 97% | 500mg |
$798.70 | 2022-04-02 | |
| Alichem | A029076898-1g |
2-(Difluoromethyl)-6-iodopyridine |
1803997-36-5 | 97% | 1g |
$1,534.70 | 2022-04-02 |
2-(Difluoromethyl)-6-iodopyridine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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